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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B093597 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of 2-bromonaphthalene is a critical component of laboratory safety and

environmental responsibility. Due to its chemical properties as a halogenated aromatic

hydrocarbon, this compound is classified as hazardous waste and requires specific handling

and disposal procedures to mitigate risks to personnel and the environment. This guide

provides a comprehensive, step-by-step protocol for the safe management and disposal of 2-
bromonaphthalene.

Immediate Safety and Handling Precautions
Before handling 2-bromonaphthalene, it is imperative to be familiar with its hazard profile and

to use appropriate personal protective equipment (PPE). The compound is harmful if swallowed

and causes serious eye irritation.[1][2]

Personal Protective Equipment (PPE) Requirements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b093597?utm_src=pdf-interest
https://www.benchchem.com/product/b093597?utm_src=pdf-body
https://www.benchchem.com/product/b093597?utm_src=pdf-body
https://www.benchchem.com/product/b093597?utm_src=pdf-body
https://www.benchchem.com/product/b093597?utm_src=pdf-body
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromonaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile rubber),

inspected before use.

Eye Protection

Safety glasses with side-shields or chemical

goggles conforming to EN166 (EU) or NIOSH

(US).[1]

Lab Coat Standard laboratory coat, fully buttoned.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH/MSHA approved

respirator is recommended.

Handle 2-bromonaphthalene in a well-ventilated place, such as a chemical fume hood, and

avoid the formation of dust and aerosols.[1] Store the chemical in a tightly closed container in a

dry, cool, and well-ventilated area, away from incompatible materials like strong oxidizing

agents.[1][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-bromonaphthalene is essential for its

safe handling and disposal.
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Property Value

Molecular Formula C₁₀H₇Br[2][4]

Molecular Weight 207.07 g/mol [2]

Appearance
White to pale yellow or orange-brown

powder/crystals.[4]

Melting Point 52-55 °C[4]

Boiling Point 281-282 °C[4]

Solubility
Insoluble in water; soluble in methanol, ethanol,

ether, benzene, and chloroform.[4][5]

Density 1.605 g/cm³[4]

Vapor Pressure 0.00565 mmHg at 25°C[4]

Step-by-Step Disposal Protocol
The disposal of 2-bromonaphthalene must adhere to local, state, and federal regulations. It is

classified as a halogenated organic waste and should never be disposed of down the drain.

1. Waste Identification and Segregation:

Categorization: Classify 2-bromonaphthalene waste as hazardous chemical waste. While a

specific EPA waste code is not explicitly assigned in the search results, it falls under the

category of halogenated aromatic hydrocarbons. For regulatory purposes, it is best practice

to consult your institution's Environmental Health and Safety (EHS) department for specific

guidance. 2-Chloronaphthalene is listed as a regulated halogenated organic compound, and

2-bromonaphthalene should be managed similarly.[6]

Segregation: Do not mix 2-bromonaphthalene waste with non-hazardous materials or other

streams of chemical waste unless explicitly instructed by your EHS department. Keeping

halogenated waste separate from non-halogenated waste can reduce disposal costs.

2. Containerization and Labeling:
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Container: Use a designated, leak-proof, and clearly labeled hazardous waste container that

is compatible with the chemical.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the specific

contents, "2-Bromonaphthalene."

3. Storage:

Store the sealed waste container in a designated cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents. The container should be kept

tightly closed when not in use.

4. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified professional waste disposal service.

The recommended method of disposal is incineration at an approved industrial facility.[7]

Spill and Decontamination Procedures
In the event of a spill, immediate and appropriate action must be taken to contain the material

and prevent exposure and environmental contamination.

1. Evacuate and Ventilate:

Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1]

2. Containment:

For solid spills, carefully sweep up the material to avoid dust formation and place it into the

designated hazardous waste container.[3]

For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the

chemical.
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3. Decontamination:

Thoroughly clean the spill area with soap and water.

Collect all cleaning materials and contaminated PPE as hazardous waste.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of 2-
bromonaphthalene.
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Caption: Disposal Workflow for 2-Bromonaphthalene.

Disclaimer: This information is provided as a general guide. Always consult the specific Safety

Data Sheet (SDS) for 2-bromonaphthalene and your institution's Environmental Health and
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Safety (EHS) guidelines for definitive disposal procedures. Adherence to all applicable local,

state, and federal regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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